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Compound of Interest

Compound Name: Leucinostatin H

Cat. No.: B1674799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Leucinostatins are a family of potent peptide mycotoxins produced by various fungi, including

Purpureocillium lilacinum (formerly Paecilomyces lilacinus).[1][2][3] These non-ribosomal

peptides exhibit a broad spectrum of biological activities, including antimicrobial, antifungal,

and antitumor effects.[1][4][5] Leucinostatin H is a member of this family, and while specific

research on this particular analog is limited, the collective knowledge of the leucinostatin class

provides a strong foundation for its preparation, handling, and application in research settings.

This document provides detailed application notes and protocols for the use of Leucinostatin
H in research, with the understanding that much of the procedural information is extrapolated

from studies on the more extensively characterized Leucinostatin A and B. Researchers should

use these protocols as a starting point and optimize them for their specific experimental

systems.
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Property Value Source

CAS Number 109539-58-4 MedKoo Biosciences

Molecular Formula C57H103N11O12 MedKoo Biosciences

Molecular Weight 1134.51 g/mol MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Purity >98% (lot-specific) MedKoo Biosciences

Solubility and Storage
Parameter Recommendation Source

Solubility
Soluble in DMSO. Limited

water solubility.

MedKoo Biosciences,

Bioaustralis Fine Chemicals

Shipping Condition
Shipped at ambient

temperature.
MedKoo Biosciences

Short-term Storage (days to

weeks)
0 - 4°C, dry and dark. MedKoo Biosciences

Long-term Storage (months to

years)
-20°C, dry and dark. MedKoo Biosciences

Stock Solution Storage
0 - 4°C (short-term), -20°C

(long-term).
MedKoo Biosciences

Shelf Life >3 years if stored properly. MedKoo Biosciences

Mechanism of Action
The primary mechanism of action for leucinostatins involves the disruption of cellular

membranes, with a pronounced effect on the inner mitochondrial membrane.[6][7] This leads to

a cascade of events culminating in cell death. While the specific signaling pathways are not

fully elucidated in the classical sense of receptor-ligand interactions, the logical flow of its

cytotoxic effects can be visualized.
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Leucinostatins act as ionophores, forming pores in lipid bilayers and increasing membrane

permeability to both monovalent and divalent cations.[6] This disrupts the electrochemical

gradients essential for cellular function. A key target is the mitochondrial ATP synthase.[8][9] At

low concentrations, leucinostatins can inhibit ATP synthesis, while at higher concentrations,

they act as uncouplers of oxidative phosphorylation, dissipating the mitochondrial membrane

potential.[1][9] This dual interference with mitochondrial energy production is a major

contributor to their potent cytotoxic effects. The interaction with the cell membrane can also

lead to a secondary inhibition of protein synthesis.[4][5][10]
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Caption: Mechanism of Leucinostatin H cytotoxicity.

Experimental Protocols
The following are generalized protocols based on studies with other leucinostatins. It is crucial

to perform dose-response and time-course experiments to determine the optimal conditions for
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your specific cell lines and assays.

Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of Leucinostatin H for use in experiments.

Materials:

Leucinostatin H (solid powder)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials

Procedure:

Bring the Leucinostatin H vial to room temperature before opening.

Aseptically weigh the desired amount of Leucinostatin H powder.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM). Refer to the table below for common stock concentrations.

Vortex thoroughly until the powder is completely dissolved.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term use.

Stock Solution Concentration Examples:
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Desired Concentration Mass of Leucinostatin H Volume of DMSO

1 mM 1 mg 881.4 µL

5 mM 1 mg 176.3 µL

10 mM 1 mg 88.1 µL

1 mM 5 mg 4.407 mL

5 mM 5 mg 881.4 µL

10 mM 5 mg 440.7 µL

Note: The molecular weight of Leucinostatin H (1134.51 g/mol ) is used for these calculations.

Adjust calculations based on the lot-specific molecular weight if provided on the certificate of

analysis.

Cell Viability/Cytotoxicity Assay
Objective: To determine the cytotoxic effect of Leucinostatin H on a specific cell line.

Materials:

Target cell line

Complete cell culture medium

96-well cell culture plates

Leucinostatin H stock solution

MTT, XTT, or other viability reagent

Plate reader

Procedure:

Seed the cells in a 96-well plate at a predetermined optimal density and allow them to

adhere overnight.
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Prepare serial dilutions of Leucinostatin H in complete cell culture medium from the stock

solution. Ensure the final DMSO concentration is consistent across all wells and does not

exceed a non-toxic level (typically <0.5%).

Remove the old medium from the cells and add the medium containing the different

concentrations of Leucinostatin H. Include vehicle control (medium with DMSO only) and

untreated control wells.

Incubate the plate for the desired time period (e.g., 24, 48, 72 hours).

Add the viability reagent to each well according to the manufacturer's instructions.

Incubate for the recommended time to allow for color development.

Measure the absorbance at the appropriate wavelength using a plate reader.

Calculate the percentage of cell viability relative to the vehicle control and determine the

IC50 value.
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Caption: General workflow for a cell viability assay.
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Mitochondrial Membrane Potential Assay
Objective: To assess the effect of Leucinostatin H on mitochondrial membrane potential

(ΔΨm).

Materials:

Target cell line

Complete cell culture medium

Leucinostatin H stock solution

Mitochondrial membrane potential-sensitive fluorescent dye (e.g., JC-1, TMRE, TMRM)

Fluorescence microscope or flow cytometer

CCCP or other uncoupling agent (positive control)

Procedure:

Culture cells to the desired confluency in an appropriate culture vessel (e.g., plates with

coverslips for microscopy, multi-well plates for flow cytometry).

Treat the cells with various concentrations of Leucinostatin H for a predetermined time.

Include a vehicle control and a positive control (CCCP).

After treatment, remove the medium and incubate the cells with the fluorescent dye

according to the manufacturer's protocol.

Wash the cells to remove the excess dye.

Analyze the fluorescence. For JC-1, a decrease in the red/green fluorescence ratio indicates

mitochondrial depolarization. For TMRE/TMRM, a decrease in fluorescence intensity

indicates depolarization.

Quantify the changes in fluorescence to determine the effect of Leucinostatin H on ΔΨm.
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Handling and Safety Precautions
Leucinostatins are potent mycotoxins and should be handled with care.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, a lab

coat, and safety glasses, when handling Leucinostatin H powder and solutions.

Handling Powder: Handle the solid form in a chemical fume hood to avoid inhalation of the

powder.

Disposal: Dispose of all waste contaminated with Leucinostatin H according to your

institution's guidelines for hazardous chemical waste.

Toxicity: Leucinostatins have been shown to be highly toxic in animal models.[2][6] Avoid

contact with skin and eyes. In case of contact, wash the affected area thoroughly with water.

By following these guidelines and protocols, researchers can safely and effectively utilize

Leucinostatin H in their investigations into its various biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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